Cas no 1806517-71-4 (4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole)

• Product Name: 4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole
• CAS No: 1806517-71-4
• MF: C₉H₆BrF₂NO₂
• MW: 278.050248622894
• CID: 4819952
• Update Time: 2025-07-22

4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole

• Inchi： 1S/C9H6BrF2NO2/c10-4-5-2-1-3-6-7(5)13-9(14-6)15-8(11)12/h1-3,8H,4H2
• InChI Key： XXUFAJOCMYLZCF-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=C1N=C(OC(F)F)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• XLogP3: 3.6
• Topological Polar Surface Area: 35.3

Additional information on 4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole

Introduction to 4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole (CAS No. 1806517-71-4)

4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1806517-71-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic structure combines a bromomethyl substituent at the 4-position with a difluoromethoxy group at the 2-position of a benzo[d]oxazole core. The benzo[d]oxazole scaffold is well-documented for its broad spectrum of biological activities, making derivatives like this one a subject of intense interest in drug discovery and development.

The molecular structure of 4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole lends itself to diverse chemical modifications, which are pivotal in designing novel therapeutic agents. The presence of the bromomethyl group (–CH₂Br) serves as a versatile handle for further functionalization, enabling the introduction of various pharmacophores through nucleophilic substitution reactions. Concurrently, the difluoromethoxy group (–OCH₂F₂) introduces electron-withdrawing and lipophilic properties, which can modulate the compound's pharmacokinetic profile and binding affinity to biological targets.

In recent years, there has been growing attention on fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered electronic properties compared to their hydrogenated counterparts. The incorporation of two fluorine atoms in the difluoromethoxy moiety in 4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole exemplifies this trend. Fluorine atoms can significantly influence the compound's interactions with enzymes and receptors, often leading to increased potency and selectivity. This feature has made such derivatives valuable candidates for developing treatments against various diseases, including cancer and infectious disorders.

The benzo[d]oxazole core itself is a privileged scaffold in medicinal chemistry, known for its role in several bioactive molecules. Its aromatic system provides stability, while the oxygen-containing heterocycle contributes to hydrogen bonding capabilities, which are crucial for receptor binding. The combination of these structural elements in 4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole positions it as a promising intermediate for synthesizing small-molecule inhibitors targeting key enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole is its potential application in modulating signaling pathways relevant to cancer biology. Recent studies have highlighted the importance of kinases and other enzyme families in tumor progression, and compounds that can selectively inhibit these targets hold great therapeutic promise. The bromomethyl group allows for facile coupling with nucleophiles that can be designed to mimic natural substrates or allosteric modulators of these enzymes. For instance, linking this compound to peptides or other small molecules that interact with specific kinase domains could yield potent inhibitors with improved pharmacological profiles.

Moreover, the difluoromethoxy group in 4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole has been shown to enhance binding affinity to certain biological targets by influencing electronic distributions and steric interactions. This modification is particularly relevant in designing drugs that require precise alignment within active sites. The fluorine atoms can engage in favorable interactions with polar residues or metal ions in enzymes, thereby stabilizing the enzyme-inhibitor complex. Such interactions are often critical for achieving high potency and selectivity.

Recent advances in computational chemistry have further accelerated the development of derivatives like 4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole. Molecular modeling techniques allow researchers to predict how structural modifications will affect biological activity before synthesizing physical samples. By leveraging virtual screening and quantum mechanical calculations, scientists can optimize the compound's design for maximal efficacy while minimizing potential side effects. This approach has been instrumental in identifying lead candidates for further preclinical evaluation.

The versatility of 4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole extends beyond oncology applications. Its structural features make it suitable for targeting other diseases as well. For example, modifications at the bromomethyl position could enable the synthesis of compounds that interact with bacterial enzymes or viral proteases, offering potential treatments against infectious diseases. Additionally, derivatives of this compound have shown promise in preclinical models as modulators of inflammatory pathways, suggesting utility in addressing conditions such as rheumatoid arthritis or inflammatory bowel disease.

In summary,4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole (CAS No. 1806517-71-4) represents a compelling scaffold for pharmaceutical innovation. Its unique combination of functional groups—namely the bromomethyl substituent and difluoromethoxy moiety—provides ample opportunities for structural diversification and optimization. The benzo[d]oxazole core enhances its appeal as a building block for bioactive molecules targeting diverse disease mechanisms. As research continues to uncover new therapeutic applications and refine synthetic methodologies,4-(Bromomethyl)-2-(difluoromethoxy)benzo[d]oxazole is poised to play an increasingly significant role in drug discovery efforts worldwide.